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Compound of Interest

Compound Name: (S)-2-Aminopentan-1-ol

CAS No.: 22724-81-8

Cat. No.: B1277173

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides detailed, step-by-step procedures for the safe disposal of

(S)-2-Aminopentan-1-ol, ensuring compliance and minimizing risk.

(S)-2-Aminopentan-1-ol and its analogs are categorized as hazardous waste and require

disposal through an approved waste management facility. Improper disposal, such as pouring it

down the drain, can lead to harmful environmental consequences and may violate regulations.

[1][2][3][4]

Hazard Profile and Safety Considerations
While a specific Safety Data Sheet (SDS) for (S)-2-Aminopentan-1-ol was not identified, data

from analogous compounds such as aminopropanol, aminobutanol, and other aminopentanol

isomers indicate that it should be handled as a substance that can cause skin and eye irritation

or damage.[1][5][6][7] Always consult the specific SDS for the material you are using. General

hazard classifications for similar amino alcohols are summarized below.
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Hazard Classification Description Source

Skin Corrosion/Irritation

Causes skin irritation, and in

some cases, severe burns.[1]

[6]

Category 1B or 2

Serious Eye Damage/Irritation
Can cause serious eye

damage or irritation.[1][6]
Category 1 or 2A

Acute Oral Toxicity
May be harmful if swallowed.

[5]
Category 4

Flammability
Some amino alcohols are

combustible liquids.[1]
Category 3

Personal Protective Equipment (PPE) is mandatory when handling (S)-2-Aminopentan-1-ol.
This includes:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles and a face shield

A laboratory coat

Work should be conducted in a well-ventilated area or under a chemical fume hood.[1][4]

Step-by-Step Disposal Protocol
This protocol outlines the immediate operational steps for the collection and disposal of (S)-2-
Aminopentan-1-ol waste.

1. Waste Segregation and Collection:

Designate a specific waste container for (S)-2-Aminopentan-1-ol and related waste. The

container must be made of a compatible material (e.g., high-density polyethylene) and have

a secure, leak-proof lid.[3][8]

Label the container clearly with "Hazardous Waste," the full chemical name "(S)-2-
Aminopentan-1-ol," and the associated hazard pictograms (e.g., corrosive, irritant).[3][8]
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Do not mix (S)-2-Aminopentan-1-ol waste with incompatible materials such as strong

oxidizing agents or strong acids.[1]

Collect both the neat chemical waste and any contaminated materials (e.g., pipette tips,

absorbent materials) in this designated container.

2. Spill Management:

In the event of a spill, adhere to the following procedure:

Evacuate and isolate the area to prevent exposure.

Wear appropriate PPE before attempting cleanup.

Contain the spill using an inert absorbent material such as sand, silica gel, or a universal

binder.[1] Do not use combustible materials like paper towels to absorb large spills.

Carefully collect the absorbed material and place it in the designated hazardous waste

container.

Decontaminate the spill area with a suitable cleaning agent, and collect the cleaning

materials as hazardous waste.

3. Storage of Waste:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from heat or

ignition sources.[1]

Ensure the storage area is designated for corrosive and flammable materials if applicable.[1]

The container should be stored in secondary containment to prevent leaks from spreading.

4. Final Disposal:

Arrange for pickup by a licensed hazardous waste disposal company.[3][4][6] Do not attempt

to dispose of the chemical waste through normal trash or sanitary sewer systems.[2]
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Provide the waste disposal company with a complete and accurate description of the waste,

including the SDS if available.

Follow all local, state, and federal regulations for hazardous waste disposal.[1][6]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for (S)-2-
Aminopentan-1-ol.
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Caption: Disposal workflow for (S)-2-Aminopentan-1-ol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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